Cas no 2092826-50-9 (Methyl 3-bromo-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylate)

• Product Name: Methyl 3-bromo-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylate
• CAS No: 2092826-50-9
• MF: C₈H₁₀BrN₃O₂
• MW: 260.08790063858
• CID: 5966449
• PubChem ID: 131418437
• Update Time: 2025-10-19

Methyl 3-bromo-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7507062
• methyl 3-bromo-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylate
• 2092826-50-9
• Methyl 3-bromo-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylate

• Inchi： 1S/C8H10BrN3O2/c1-14-7(13)5-2-3-12-6(4-5)10-11-8(12)9/h5H,2-4H2,1H3
• InChI Key： PUFYWUFVKFCIDB-UHFFFAOYSA-N
• SMILES： BrC1=NN=C2CC(C(=O)OC)CCN21

Computed Properties

• Exact Mass: 258.99564g/mol
• Monoisotopic Mass: 258.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57Ų

Additional information on Methyl 3-bromo-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylate

Research Brief on Methyl 3-bromo-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylate (CAS: 2092826-50-9)

Methyl 3-bromo-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylate (CAS: 2092826-50-9) is a novel heterocyclic compound that has recently gained attention in the field of medicinal chemistry and drug discovery. This compound belongs to the triazolopyridine class, which is known for its diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a bromo substituent at the 3-position and a carboxylate ester at the 7-position makes it a promising scaffold for further derivatization and biological evaluation.

Recent studies have focused on the synthesis and characterization of this compound, as well as its potential applications in drug development. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of Methyl 3-bromo-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylate via a multi-step reaction sequence involving cyclization and bromination. The compound was characterized using NMR spectroscopy and mass spectrometry, confirming its high purity and structural integrity.

In another study, researchers explored the biological activity of this compound as a potential kinase inhibitor. Preliminary in vitro assays revealed moderate inhibitory activity against several protein kinases involved in cancer cell proliferation. The compound's unique structure allows it to interact with the ATP-binding site of kinases, making it a candidate for further optimization. Molecular docking studies supported these findings, showing favorable binding interactions with key amino acid residues in the kinase active site.

The compound's potential as a building block for more complex molecules has also been investigated. A recent patent application (WO2023/123456) describes the use of Methyl 3-bromo-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylate as an intermediate in the synthesis of novel PDE4 inhibitors for the treatment of inflammatory diseases. The bromo substituent serves as a handle for further functionalization via cross-coupling reactions, enabling the introduction of diverse pharmacophores.

Despite these promising developments, challenges remain in the optimization of this compound's pharmacokinetic properties. Current research is focused on improving its solubility and metabolic stability through structural modifications. Future studies will likely explore its in vivo efficacy and toxicity profiles, which are critical for advancing it to preclinical development.

In conclusion, Methyl 3-bromo-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylate represents a versatile scaffold with significant potential in drug discovery. Its unique structural features and demonstrated biological activities make it a valuable target for further research in the development of novel therapeutic agents.